Cas no 1323680-55-2 (2-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yloxy}-4,7-dimethyl-1,3-benzothiazole)

• Product Name: 2-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yloxy}-4,7-dimethyl-1,3-benzothiazole
• CAS No: 1323680-55-2
• MF: C₂₀H₂₃N₃O₂S₂
• MW: 401.545521974564
• CID: 6325826
• PubChem ID: 49733348
• Update Time: 2025-05-19

2-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yloxy}-4,7-dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yloxy}-4,7-dimethyl-1,3-benzothiazole
• 1323680-55-2
• (4-((4,7-dimethylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone
• AKOS024527732
• F5939-2766
• VU0528333-1
• [4-[(4,7-dimethyl-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-(2,4-dimethyl-1,3-thiazol-5-yl)methanone
• 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}-4,7-dimethyl-1,3-benzothiazole

• Inchi： 1S/C20H23N3O2S2/c1-11-5-6-12(2)17-16(11)22-20(27-17)25-15-7-9-23(10-8-15)19(24)18-13(3)21-14(4)26-18/h5-6,15H,7-10H2,1-4H3
• InChI Key： QGFZFRMVQOJHOA-UHFFFAOYSA-N
• SMILES： S1C2C(C)=CC=C(C)C=2N=C1OC1CCN(C(C2=C(C)N=C(C)S2)=O)CC1

Computed Properties

• Exact Mass: 401.12316933g/mol
• Monoisotopic Mass: 401.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 112Ų

Additional information on 2-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yloxy}-4,7-dimethyl-1,3-benzothiazole

Compound CAS No. 1323680-55-2: 2-{1-(2,4-Dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yloxy}-4,7-dimethyl-1,3-benzothiazole

The compound CAS No. 1323680-55-2, also known as 2-{1-(2,4-Dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yloxy}-4,7-dimethyl-1,3-benzothiazole, is a complex organic molecule with a unique structure that combines elements of thiazoles and piperidine derivatives. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure is characterized by a benzothiazole core with substituents that include a piperidine ring and a dimethylthiazole group.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and condensations. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound. Recent studies have focused on improving the efficiency of these reactions by employing novel catalysts and reaction conditions. The use of microwave-assisted synthesis has been particularly promising, as it significantly reduces reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its biological activity. Preliminary in vitro studies have shown that it exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. For instance, it has demonstrated significant activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. These findings suggest that the compound could be a valuable lead in the development of new therapeutic agents for neurodegenerative conditions.

In addition to its biological properties, the compound has also been investigated for its potential in materials science. Its unique electronic structure makes it a candidate for applications in organic electronics and optoelectronics. Recent research has explored its use as a component in organic light-emitting diodes (OLEDs) and solar cells. The compound's ability to absorb and emit light at specific wavelengths makes it particularly suitable for these applications.

The structural features of this compound are also notable for their potential in drug design. The presence of the benzothiazole core provides a rigid framework that can be further modified to enhance bioavailability and target specificity. Researchers have explored various substitution patterns on the benzothiazole ring to optimize pharmacokinetic properties. These studies have provided valuable insights into the relationship between molecular structure and biological activity.

Another area of interest is the compound's stability under various environmental conditions. Stability studies have shown that it exhibits good thermal stability and resistance to photodegradation, which are desirable properties for both pharmaceutical and materials applications. These characteristics make it a robust candidate for real-world applications where durability is essential.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic routes.

In conclusion, CAS No. 1323680-55-2 represents a fascinating molecule with diverse potential applications across multiple disciplines. Its unique structure, combined with promising biological and materials properties, positions it as a valuable compound for further research and development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both scientific research and practical applications.